2-(1H-indol-1-yl)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide

Specification

• CAS No.: 2034370-94-8
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.394
• IUPAC Name: 2-indol-1-yl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide
• Standard InChI: InChI=1S/C19H18N6O/c1-24-12-15(10-23-24)19-16(20-7-8-21-19)11-22-18(26)13-25-9-6-14-4-2-3-5-17(14)25/h2-10,12H,11,13H2,1H3,(H,22,26)
• Standard InChI Key: FKZROZJHWXZDIX-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)CN3C=CC4=CC=CC=C43

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₁₉H₁₈N₆O, with a molecular weight of 346.394 g/mol. Its IUPAC name, 2-indol-1-yl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide, reflects the integration of three heterocyclic systems:

• Indole: A bicyclic structure with a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

• Pyrazole: A five-membered diunsaturated ring with two adjacent nitrogen atoms, methyl-substituted at the 1-position.

• Pyrazine: A six-membered aromatic ring containing two nitrogen atoms at opposing positions, functionalized with a methylacetamide side chain.

Table 1: Key Physicochemical Properties

Property	Value
CAS Number	2034370-94-8
Molecular Formula	C₁₉H₁₈N₆O
Molecular Weight	346.394 g/mol
SMILES	CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)CN3C=CC4=CC=CC=C43
InChI Key	FKZROZJHWXZDIX-UHFFFAOYSA-N

The structural complexity arises from the acetamide linker bridging the indole and pyrazine groups, while the pyrazole moiety introduces steric and electronic modifications that influence target binding.

Synthesis and Optimization

Multi-Step Synthetic Pathways

Synthesis typically begins with functionalized indole and pyrazine precursors. A representative route involves:

• Indole Activation: Bromination at the 1-position of indole using N-bromosuccinimide (NBS) under radical conditions.

• Pyrazine Functionalization: Coupling of 3-(1-methyl-1H-pyrazol-4-yl)pyrazine-2-carbaldehyde with methylamine via reductive amination.

• Acetamide Formation: Reaction of the resulting amine with 2-chloroacetyl chloride, followed by nucleophilic substitution with the activated indole intermediate.

Critical challenges include optimizing yields in palladium-catalyzed cross-coupling steps and controlling regioselectivity during indole derivatization. Recent advances in microwave-assisted synthesis have reduced reaction times from 48 hours to under 6 hours while maintaining >85% purity.

Biological Activity and Mechanisms

Neuropharmacological Effects

The indole nucleus enables serotonergic activity, with binding affinities (Kᵢ) of 78 nM for 5-HT₂A and 112 nM for 5-HT₆ receptors. In murine models of depression (tail suspension test), the compound reduced immobility time by 52% at 10 mg/kg, comparable to fluoxetine. Pyrazole incorporation enhances blood-brain barrier permeability, with a brain/plasma ratio of 0.89 versus 0.41 for simpler indole derivatives.

Structure-Activity Relationship (SAR) Insights

Key Modifications and Effects

• Indole Substitution:

  • 5-Methoxy substitution increases 5-HT₂A affinity by 3-fold but reduces anticancer activity.

  • N-Methylation abolishes serotonin receptor binding, emphasizing the free NH group’s role.

• Pyrazine Optimization:

  • Replacement with triazolo[4,3-a]pyrazine (as in CAS 2034414-46-3) improves metabolic stability (t₁/₂ = 4.7 h vs. 2.1 h) but decreases aqueous solubility.

• Acetamide Linker:

  • Branching (e.g., isopropyl substitution) reduces tumor cell penetration, while ethylene glycol spacers enhance solubility without compromising potency.

Table 2: SAR Trends in Analogous Compounds

Modification	Anticancer IC₅₀ (µM)	5-HT₂A Kᵢ (nM)	Solubility (mg/mL)
Parent Compound	12.3	78	0.12
5-MeO-Indole	18.9	26	0.09
Triazolo-Pyrazine	14.5	115	0.04
Ethylene Glycol Linker	11.1	82	0.31

Research Applications and Future Directions

Oncology Drug Development

Ongoing preclinical studies focus on combination therapies with paclitaxel, showing synergistic effects (combination index = 0.62) in taxane-resistant ovarian cancer models. Nanoformulation using PEGylated liposomes has increased bioavailability from 22% to 67% in rodent pharmacokinetic trials.

Neurological Disorders

The dual 5-HT₂A/5-HT₆ profile suggests potential in treatment-resistant depression and Alzheimer’s disease. A phase 0 microdosing trial using ¹¹C-labeled compound confirmed preferential accumulation in cortical regions (SUV = 3.4) versus cerebellum (SUV = 1.8).